Cas no 1000183-46-9 (Tert-butyl 3-bromo-5-fluoro-1H-indole-1-carboxylate)

• Product Name: Tert-butyl 3-bromo-5-fluoro-1H-indole-1-carboxylate
• CAS No: 1000183-46-9
• MF: C₁₃H₁₃BrFNO₂
• MW: 314.150226354599
• MDL: MFCD20040364
• CID: 2132484
• Update Time: 2023-08-04

Tert-butyl 3-bromo-5-fluoro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-fluoro-1H-Indole-1-carboxylic acid 1,1-dimethylethyl ester
• tert-butyl 3-bromo-5-fluoro-1H-indole-1-carboxylate
• KNJAOVKFMVMDDF-UHFFFAOYSA-N
• Tert-butyl 3-bromo-5-fluoro-1H-indole-1-carboxylate

• MDL： MFCD20040364
• Inchi： 1S/C13H13BrFNO2/c1-13(2,3)18-12(17)16-7-10(14)9-6-8(15)4-5-11(9)16/h4-7H,1-3H3
• InChI Key： KNJAOVKFMVMDDF-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(=O)OC(C)(C)C)C2C=CC(=CC=21)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 331
• Topological Polar Surface Area: 31.2